4-Chlorothieno[3,2-c]pyridine

• IUPAC Name: 4-chlorothieno[3,2-c]pyridine
• InChI: InChI=1S/C7H4ClNS/c8-7-5-2-4-10-6(5)1-3-9-7/h1-4H
• InChI Key: VFPFMOXMHVQFNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C2=C1SC=C2)Cl
• Molecular Formula: C7H4ClNS
• DSSTOX Substance ID: DTXSID90510885
• Molecular Weight: 169.63 g/mol
• CAS RN: 27685-94-5

Description

4-Chlorothieno[3,2-c]pyridine is a chemical compound with the molecular formula C7H4ClNS. It is a yellow to brown solid and has a molecular weight of 169.63.

Synthesis Analysis

The synthesis of this compound derivatives has been reported in the literature. The process involves the reaction of 3-bromo-4-chlorothieno[3,2-c]pyridine with cyclic amines, followed by a Suzuki reaction with boronic acids.

Molecular Structure Analysis

The molecular structure of this compound consists of a thieno[3,2-c]pyridine core with a chlorine atom attached. The InChI code for this compound is 1S/C7H4ClNS/c8-7-5-2-4-10-6(5)1-3-9-7/h1-4H.

Physical And Chemical Properties Analysis

This compound is a solid compound with a melting point range of 97-102 °C. It has a molecular weight of 169.63.

Scientific Research Applications

Synthesis and Chemical Properties

4-Chlorothieno[3,2-c]pyridine has been a focal point in chemical research due to its unique synthesis processes and chemical properties. Abdelwahab, Hanna, and Kirsch (2017) demonstrated the targeted synthesis of formylated chlorothieno[2,3-b]pyridine derivatives, highlighting the necessity of N-protection in the starting materials for successful product formation. Similarly, their 2016 study established an efficient method for synthesizing 4-chlorothieno[2,3-b]pyridine derivatives through the investigation of 3-acetyl-2-aminothiophene’s behavior in reaction with Vilsmeier–Haack reagent (Abdelwahab, Hanna, & Kirsch, 2016).

Optical and Fluorescence Properties

Research by Chavan et al. (2017) and Toche & Chavan (2013) explored the substituent effects on the absorption and fluorescence properties of thieno[3, 2-c]pyridine derivatives. Their findings emphasize the predominant effect of certain substituents on the fluorescence properties of these derivatives, offering insights into their potential applications in materials science (Chavan, Toche, & Chavan, 2017); (Toche & Chavan, 2013).

Potential in Pharmacology

Rao et al. (2019) conducted a study synthesizing hydrazone derivatives bearing a 6-chlorothieno[3,2-c]pyridine moiety and evaluated their antibacterial properties. This research offers a glimpse into the potential pharmacological applications of thieno[3,2-c]pyridine derivatives (Rao, Rao, & Prasad, 2019).

Material Science Applications

The study of thieno[3,2-c]pyridine derivatives also extends into material science. Mancilha et al. (2011) investigated cyclopalladated complexes of 4-aryl-2,1,3-benzothiadiazoles, which included derivatives of thieno[3,2-c]pyridine. Their work focused on the photophysical properties of these complexes, suggesting potential applications in light-emitting materials and devices (Mancilha et al., 2011).

Safety and Hazards

This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation.

Synthesis routes and methods I

Procedure details

5H-Thieno[3,2-c]pyridin-4-one (1.0 g, 6.62 mmol) is dissolved in 30 mL of phosphorous oxy chloride. The solution is heated to 100° C. After 4 h, the solution is concentrated. The residue is dissolved in CH2 Cl2. The resulting solution is washed with water and saturated NaCl. The organic layer is dried over MgSO4, filtered and concentrated. The crude product is purified by column chromatography eluting with a gradient of 40% CH2Cl2 /hexanes to 60% CH2Cl2 /hexanes. The title compound (1.0 g, 5.8 mmol) is obtained as a white solid.

Synthesis routes and methods II

Procedure details

Finely divided 4-oxo-4,5-dihydrothieno[3,2-c]pyridine (105.6 g, 0.69 mole) was stirred while being treated dropwise with phosphorus oxychloride (321.5 g, 2.1 mole) at 0°. The reaction mixture was then refluxed for 2.5 hours, cooled, and cautiously poured onto crushed ice (1000 mL). The resulting solution was stirred for 30 minutes and extracted with dichloromethane (3×400 mL). The organic portions were combined, dried (MgSO4), filtered, and concentrated in vacuo to a solid which was recrystallized from acetonitrile (400 mL) affording 101 g (85%) of light yellow solid, m.p. 91°.

Synthesis routes and methods III

Procedure details

Q & A

Q1: How do substituents influence the fluorescence of thieno[3,2-c]pyridine derivatives?

A1: While the provided abstracts lack specific data, they highlight that the introduction of electron-donating and electron-withdrawing groups on the thieno[3,2-c]pyridine scaffold significantly affects their absorption and fluorescence properties [, , ]. This suggests that by tailoring the substituents, one can fine-tune the optical properties of these compounds for potential applications in materials science or as fluorescent probes.

Q2: What are the potential applications of thieno[3,2-c]pyridine derivatives in materials science?

A2: Although not directly mentioned, the manipulation of absorption and fluorescence properties through substituent effects [, , ] suggests these derivatives could be explored for applications such as: